![molecular formula C24H26N2O3 B3732819 1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine](/img/structure/B3732819.png)
1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine
Overview
Description
1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine, also known as R-1479, is a chemical compound that has gained attention in the scientific research community due to its potential as a therapeutic agent for the treatment of viral infections.
Mechanism of Action
1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine is a non-nucleoside inhibitor of the viral polymerase. It binds to a pocket in the polymerase enzyme and prevents it from synthesizing viral RNA. This results in the inhibition of viral replication and the spread of the infection.
Biochemical and Physiological Effects
1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine has been shown to have low toxicity in vitro and in vivo. It is well-tolerated in animal studies and has not shown any adverse effects on the liver or other organs. 1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine has also been shown to have a low potential for drug interactions, making it a safe and effective therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine is its broad-spectrum antiviral activity. It has been shown to be effective against a range of viruses, making it a promising candidate for the development of new antiviral drugs. However, one limitation of 1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine is its low solubility, which can make it difficult to administer in vivo. This may limit its potential for use in clinical settings.
Future Directions
There are several future directions for research on 1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine. One area of interest is the development of new formulations that improve its solubility and bioavailability. Another area of research is the investigation of its potential as a therapeutic agent for the treatment of other viral infections, such as HIV and hepatitis C. Additionally, further studies are needed to explore the long-term safety and efficacy of 1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine in animal models and clinical trials.
Scientific Research Applications
1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine has been extensively studied for its potential as an antiviral agent. It has been shown to have activity against a range of viruses, including influenza A and B viruses, respiratory syncytial virus, and human parainfluenza virus. 1-(3,4-dimethoxybenzoyl)-4-(2-naphthylmethyl)piperazine works by inhibiting the viral polymerase, which is essential for viral replication. This makes it a promising candidate for the development of new antiviral drugs.
properties
IUPAC Name |
(3,4-dimethoxyphenyl)-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3/c1-28-22-10-9-21(16-23(22)29-2)24(27)26-13-11-25(12-14-26)17-18-7-8-19-5-3-4-6-20(19)15-18/h3-10,15-16H,11-14,17H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAZPUTFXNIIOFE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC3=CC4=CC=CC=C4C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,4-Dimethoxyphenyl)-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.